5-Bromo-7-ethyl-3-methyl-1-benzofuran

• CAS No.: 797784-51-1
• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• IUPAC Name: 5-bromo-7-ethyl-3-methyl-1-benzofuran
• InChI: InChI=1S/C11H11BrO/c1-3-8-4-9(12)5-10-7(2)6-13-11(8)10/h4-6H,3H2,1-2H3
• InChI Key: JIBWQONOLMQPIG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC(=C1)Br)C(=CO2)C

Description

5-Bromo-7-ethyl-3-methyl-1-benzofuran is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of polyphosphoric acid (461 ml) was heated to 95° C., and 1-(4-bromo-2-ethylphenoxy)propan-2-one 30 (93 gm) was added portionwise. The reaction was stirred 1 hour. The reaction was determined to be complete and the contents poured onto 1:1 hexane; 10% aqeous sodium hydroxide (2 liters). A strong exotherm was noted. The organic layer was separated and washed twice with 1 N Na2S2O3. The organic layer was then stirred with charcoal and anhydrous magnesium sulfate for 30 minutes. The reaction was filtered through celite and the solvent removed in vacuo. The crude product was run through a plug of silica gel (375 g) and eluted with hexanes. The solvent was removed in vacuo to yield 67.58 g of 5-bromo-7-ethyl-3-methylbenzofuran 31.